molecular formula C8H8ClNO4S B8784847 5-(Aminosulphonyl)-2-methoxybenzoyl chloride CAS No. 52542-44-6

5-(Aminosulphonyl)-2-methoxybenzoyl chloride

Cat. No.: B8784847
CAS No.: 52542-44-6
M. Wt: 249.67 g/mol
InChI Key: XFZMCFJADJFEBB-UHFFFAOYSA-N
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Description

5-(Aminosulphonyl)-2-methoxybenzoyl chloride is a useful research compound. Its molecular formula is C8H8ClNO4S and its molecular weight is 249.67 g/mol. The purity is usually 95%.
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Properties

CAS No.

52542-44-6

Molecular Formula

C8H8ClNO4S

Molecular Weight

249.67 g/mol

IUPAC Name

2-methoxy-5-sulfamoylbenzoyl chloride

InChI

InChI=1S/C8H8ClNO4S/c1-14-7-3-2-5(15(10,12)13)4-6(7)8(9)11/h2-4H,1H3,(H2,10,12,13)

InChI Key

XFZMCFJADJFEBB-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=C(C=C1)S(=O)(=O)N)C(=O)Cl

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a suspension of the so-obtained 2-methoxy-5-sulfamoyl benzoic acid in 600 parts of anhydrous tetrahydrofuran, there were added rapidly 27.5 parts of thionyl chloride. The mixture was refluxed for 2 hours. The solution was then evaporated under vacuo. The residue was treated with 500 parts of anhydrous benzene. After elimination of benzene in vacuo, there were obtained 29 parts of 2-methoxy-5-sulfamoyl benzoyl chloride, M.P. 148°-150° C., which after one recrystallization from benzene melts at 156° C.
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Synthesis routes and methods II

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